Cas no 872986-04-4 (N'-{3-(4-methoxy-3-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2-methoxyethyl)ethanediamide)

• Product Name: N'-{3-(4-methoxy-3-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2-methoxyethyl)ethanediamide
• CAS No: 872986-04-4
• MF: C₁₈H₂₇N₃O₇S
• MW: 429.487883806229
• CID: 5509937
• Update Time: 2025-10-28

N'-{3-(4-methoxy-3-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2-methoxyethyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-(2-methoxyethyl)-N2-[[tetrahydro-3-[(4-methoxy-3-methylphenyl)sulfonyl]-2H-1,3-oxazin-2-yl]methyl]-
• N'-{3-(4-methoxy-3-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2-methoxyethyl)ethanediamide

• Inchi： 1S/C18H27N3O7S/c1-13-11-14(5-6-15(13)27-3)29(24,25)21-8-4-9-28-16(21)12-20-18(23)17(22)19-7-10-26-2/h5-6,11,16H,4,7-10,12H2,1-3H3,(H,19,22)(H,20,23)
• InChI Key： GGRHPUQKVIPWHW-UHFFFAOYSA-N
• SMILES： C(NCCOC)(=O)C(NCC1N(S(C2=CC=C(OC)C(C)=C2)(=O)=O)CCCO1)=O

Additional information on N'-{3-(4-methoxy-3-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2-methoxyethyl)ethanediamide

Comprehensive Overview of N'-{3-(4-methoxy-3-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2-methoxyethyl)ethanediamide (CAS No. 872986-04-4)

The compound N'-{3-(4-methoxy-3-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2-methoxyethyl)ethanediamide, identified by CAS No. 872986-04-4, is a sophisticated organic molecule with a unique structural framework. Its complex name reflects its intricate chemical architecture, which combines a 1,3-oxazinan-2-ylmethyl core with a 4-methoxy-3-methylbenzenesulfonyl group and an ethanediamide moiety. This combination of functional groups makes it a subject of interest in pharmaceutical and biochemical research, particularly in the development of novel therapeutic agents.

In recent years, the demand for specialized organic compounds like N'-{3-(4-methoxy-3-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2-methoxyethyl)ethanediamide has surged, driven by advancements in drug discovery and personalized medicine. Researchers are particularly intrigued by its potential applications in targeting specific enzymatic pathways, owing to its sulfonyl and oxazinan functionalities. These features are often associated with enhanced bioavailability and selective binding properties, making it a promising candidate for further investigation.

The synthesis of CAS No. 872986-04-4 involves multi-step organic reactions, including sulfonylation and amidation, which require precise control of reaction conditions to achieve high yields and purity. The presence of the methoxyethyl and methylbenzenesulfonyl groups in its structure contributes to its solubility in polar organic solvents, facilitating its use in various experimental settings. This adaptability is crucial for researchers exploring its interactions with biological targets.

From an industrial perspective, the compound's stability under standard laboratory conditions makes it a reliable reagent for high-throughput screening and combinatorial chemistry. Its ethanediamide segment is particularly noteworthy, as it mimics natural peptide bonds, enabling studies into protein-protein interactions and enzyme inhibition. Such properties align with current trends in precision medicine and targeted therapy, where molecular specificity is paramount.

Environmental and safety considerations are also critical when working with N'-{3-(4-methoxy-3-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2-methoxyethyl)ethanediamide. While it is not classified as hazardous under standard regulations, proper handling protocols should be followed to minimize exposure. The compound's biodegradability and ecotoxicological profile are areas of ongoing research, reflecting the growing emphasis on green chemistry and sustainable practices in chemical synthesis.

In summary, CAS No. 872986-04-4 represents a fascinating example of modern organic chemistry's capabilities. Its intricate design and functional versatility make it a valuable tool for researchers exploring new frontiers in drug development and molecular biology. As the scientific community continues to uncover its potential, this compound is poised to play a significant role in addressing some of today's most pressing healthcare challenges.